Cas no 65815-15-8 (Ethyl 2-methylisoindoline-1-carboxylate)

• Product Name: Ethyl 2-methylisoindoline-1-carboxylate
• CAS No: 65815-15-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1093051
• PubChem ID: 12368224
• Update Time: 2025-11-02

Ethyl 2-methylisoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methylisoindoline-1-carboxylate
• ethyl 2-methyl-1,3-dihydroisoindole-1-carboxylate
• Ethyl2-methylisoindoline-1-carboxylate
• 65815-15-8
• SB65149

• Inchi： 1S/C12H15NO2/c1-3-15-12(14)11-10-7-5-4-6-9(10)8-13(11)2/h4-7,11H,3,8H2,1-2H3
• InChI Key： JOXRTTRKSXUVNM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=CC=CC=2CN1C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Ethyl 2-methylisoindoline-1-carboxylate

Ethyl 2-methylisoindoline-1-carboxylate (CAS No. 65815-15-8): A Comprehensive Overview

Ethyl 2-methylisoindoline-1-carboxylate, identified by its CAS number 65815-15-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the isoindoline family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The unique structural features of Ethyl 2-methylisoindoline-1-carboxylate make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl 2-methylisoindoline-1-carboxylate consists of a fused ring system comprising an isoindoline core substituted with a methyl group at the 2-position and a carboxylate ester at the 1-position. This configuration imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. The ester functionality, in particular, provides a reactive site for conjugation with other pharmacophores, enhancing its utility in drug design.

In recent years, Ethyl 2-methylisoindoline-1-carboxylate has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its role as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in cancer metabolism. The isoindoline scaffold, characterized by its rigid aromatic structure, offers excellent binding affinity to biological targets, making it an attractive scaffold for drug discovery.

Moreover, the incorporation of the methyl group at the 2-position of the isoindoline ring enhances the lipophilicity of Ethyl 2-methylisoindoline-1-carboxylate, which is a critical factor for drug bioavailability. This property has been leveraged in designing molecules with improved pharmacokinetic profiles. Recent advancements in computational chemistry have further facilitated the rational design of derivatives of Ethyl 2-methylisoindoline-1-carboxylate by predicting their binding modes to target proteins with high accuracy.

The pharmaceutical industry has shown particular interest in exploring the potential of Ethyl 2-methylisoindoline-1-carboxylate as a key intermediate in the synthesis of anti-inflammatory agents. Isoindoline derivatives have been reported to exhibit significant anti-inflammatory activity by modulating cytokine production and inhibiting inflammatory pathways. The structural versatility of Ethyl 2-methylisoindoline-1-carboxylate allows for the introduction of various substituents that can fine-tune its biological activity, making it a valuable tool for medicinal chemists.

In addition to its pharmaceutical applications, Ethyl 2-methylisoindoline-1-carboxylate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have been exploring its potential as a building block for constructing advanced materials with enhanced optoelectronic characteristics. The ability to modify its structure systematically has opened up new avenues for developing novel materials with tailored properties.

The synthesis of Ethyl 2-methylisoindoline-1-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's significance as a versatile intermediate in organic synthesis.

Ongoing research efforts are focused on expanding the chemical space accessible through derivatives of Ethyl 2-methylisoindoline-1-carboxylate. By employing innovative synthetic strategies and leveraging computational tools, scientists aim to discover new bioactive molecules with enhanced therapeutic potential. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates derived from this scaffold.

The future prospects for Ethyl 2-methylisoindoline-1-carboxylate are vast and multifaceted. Its role as a key intermediate in pharmaceutical synthesis is well-established, but emerging applications in agrochemicals and specialty chemicals suggest even broader utility. As our understanding of its structural and functional properties continues to grow, so too will its impact on various scientific disciplines.